![molecular formula C17H23NO5 B2845450 1-Butyl-2-(2,3-dimethoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid CAS No. 951949-97-6](/img/structure/B2845450.png)
1-Butyl-2-(2,3-dimethoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-Butyl-2-(2,3-dimethoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid, commonly referred to as BPC-157, is a pentadecapeptide that has been studied extensively in recent years for its potential clinical applications. BPC-157 is a peptide composed of 15 amino acids, and is derived from a naturally occurring protein found in the gastric juice of humans. BPC-157 has been found to possess a wide range of activities, including anti-inflammatory, anti-oxidative, and protective effects against various types of damage. It has also been found to possess regenerative properties, as well as the ability to promote wound healing and tissue repair.
Scientific Research Applications
Organic Synthesis and Structural Revision
Research by Srikrishna, Sridharan, and Prasad (2010) revises the structure of products obtained in the Bronsted acid catalyzed reaction of dimethyl but-2-ynoates with anilines and an excess of formaldehyde, leading to methyl 1-(aryl)-3-(methoxymethyl)-4,5-dioxopyrrolidine-3-carboxylate. This study demonstrates the importance of structural accuracy in organic synthesis, which could be relevant for the synthesis or study of related compounds (Srikrishna, Sridharan, & Prasad, 2010).
Supramolecular Chemistry
Zimmerman, Wu, and Zeng (1991) explore the complexation behavior of molecular tweezers with active site carboxylic acids, significantly altering its behavior compared to simple carboxylic acids like butyric acid. This study highlights the potential for designing supramolecular structures based on carboxylic acid interactions, which could be applicable to similar compounds (Zimmerman, Wu, & Zeng, 1991).
Crystal Engineering
Arora and Pedireddi (2003) discuss the crystal engineering of supramolecular assemblies of 1,2,4,5-benzenetetracarboxylic acid with various aza donor molecules. This research into the formation of host-guest systems and molecular tapes may provide insights into how similar compounds could be used in the design of new materials (Arora & Pedireddi, 2003).
Coordination Polymers and Gas Adsorption
Sen et al. (2014) utilize a rigid tetracarboxylic acid with imidazolium groups to construct non-interpenetrated charged metal-organic frameworks, demonstrating the importance of the carboxylic acid group in achieving charged frameworks with selective gas adsorption properties. This study suggests potential applications in gas storage or separation for compounds with similar structural features (Sen et al., 2014).
properties
IUPAC Name |
1-butyl-2-(2,3-dimethoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO5/c1-4-5-9-18-14(19)10-12(17(20)21)15(18)11-7-6-8-13(22-2)16(11)23-3/h6-8,12,15H,4-5,9-10H2,1-3H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZAOTEVRHWUWBZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C(C(CC1=O)C(=O)O)C2=C(C(=CC=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Butyl-2-(2,3-dimethoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.